Cas no 860787-81-1 (3-{1-[(3,4-dichlorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-2-yl}-1,2-dihydropyridin-2-one)

• Product Name: 3-{1-[(3,4-dichlorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-2-yl}-1,2-dihydropyridin-2-one
• CAS No: 860787-81-1
• MF: C₂₁H₁₇Cl₂N₃O
• MW: 398.285182714462
• CID: 5692232
• PubChem ID: 1487333
• Update Time: 2023-10-13

3-{1-[(3,4-dichlorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-2-yl}-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{1-[(3,4-dichlorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-2-yl}-1,2-dihydropyridin-2-one
• 2(1H)-Pyridinone, 3-[1-[(3,4-dichlorophenyl)methyl]-5,6-dimethyl-1H-benzimidazol-2-yl]-
• 3-[1-(3,4-dichlorobenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-2-yl]-2(1H)-pyridinone
• 3-[1-[(3,4-dichlorophenyl)methyl]-5,6-dimethylbenzimidazol-2-yl]-1H-pyridin-2-one
• 860787-81-1
• AKOS005082767
• 1K-343S

• Inchi： 1S/C21H17Cl2N3O/c1-12-8-18-19(9-13(12)2)26(11-14-5-6-16(22)17(23)10-14)20(25-18)15-4-3-7-24-21(15)27/h3-10H,11H2,1-2H3,(H,24,27)
• InChI Key： OEYAKLNSLFCQOP-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC=C1C1N(CC2=CC=C(Cl)C(Cl)=C2)C2=CC(C)=C(C)C=C2N=1

Computed Properties

• Exact Mass: 397.0748676g/mol
• Monoisotopic Mass: 397.0748676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 10.87±0.10(Predicted)